Cas no 50373-53-0 (4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-, (2S)-)

• Product Name: 4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-, (2S)-
• CAS No: 50373-53-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1566146
• PubChem ID: 68133
• Update Time: 2025-04-21

4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-, (2S)-
• (S)-Lavandulol
• (+)-Lavandulol
• (2S)-5-methyl-2-prop-1-en-2-ylhex-4-en-1-ol
• Lavandulol, (+)-
• Q27122018
• (S)-5-Methyl-2-(prop-1-en-2-yl)hex-4-en-1-ol
• 50373-53-0
• 4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-, (S)-
• SCHEMBL1301103
• CHEBI:50282
• LMPR0102010018
• S-(+)-Lavandulol
• CZVXBFUKBZRMKR-SNVBAGLBSA-N
• (2S)-5-methyl-2-(prop-1-en-2-yl)hex-4-en-1-ol
• (2S)-5-methyl-2-(1-methylethenyl)hex-4-en-1-ol
• (s)-5-methyl-2-(prop-1-en-2-yl)-hex-4-en-1-ol
• 8PLA23B8JZ
• DTXSID50275701
• UNII-8PLA23B8JZ

• Inchi： 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,10-11H,3,6-7H2,1-2,4H3/t10-/m1/s1
• InChI Key： CZVXBFUKBZRMKR-SNVBAGLBSA-N
• SMILES： OC[C@H](C(=C)C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Experimental Properties

• PSA: 20.23